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Compound of Interest

Compound Name: 5-Amino-1-hydroxyindane

Cat. No.: B8506112

A Note on Identification: The compound "5-Amino-1-hydroxyindane" is not commonly cited in
chemical literature under this name, and a specific CAS number is not readily available. Based
on standard chemical nomenclature, the most likely structure corresponding to this name is 5-
amino-2,3-dihydro-1H-inden-1-ol. This guide is constructed based on this assumed structure
and infers properties and synthetic methodologies from closely related, well-documented
analogs. All information should be cross-referenced with experimental data as it becomes
available.

Core Chemical Identity

5-Amino-1-hydroxyindane is a bifunctional molecule featuring a rigid indane scaffold. This
structure is of significant interest to researchers in medicinal chemistry and materials science
due to the presence of a nucleophilic aromatic amine and a secondary benzylic alcohol. These
functional groups offer multiple points for chemical modification and interaction with biological
systems.

Chemical Identifiers

Below is a table summarizing the key identifiers for 5-amino-2,3-dihydro-1H-inden-1-ol.
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Identifier Value

IUPAC Name 5-amino-2,3-dihydro-1H-inden-1-ol

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Canonical SMILES C1C(C2=CC(=C(C=C2)N)C1)O

InChi INChl=1S/C9H11NO/c10-7-3-4-8-2-1-6(11)5-
9(8)7/h3-4,6,11H,1-2,5,10H2

InChlKey Not available

CAS Number Not assigned

Synthesis and Purification

A practical and efficient synthesis of 5-Amino-1-hydroxyindane can be envisioned through the
reduction of the corresponding ketone, 5-amino-1-indanone (CAS No: 3470-54-0). This
precursor is commercially available, providing a solid starting point for laboratory-scale
synthesis.

Proposed Synthetic Pathway: Reduction of 5-Amino-1-
indanone

The conversion of the ketone to a secondary alcohol is a standard transformation in organic
synthesis. The choice of reducing agent is critical to ensure chemoselectivity, preserving the
amino group.
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Figure 1: Proposed synthesis of 5-Amino-1-hydroxyindane.

Detailed Experimental Protocol

Objective: To synthesize 5-Amino-1-hydroxyindane via the reduction of 5-amino-1-indanone.
Materials:

e 5-amino-1-indanone

Sodium borohydride (NaBHa4)

Methanol (anhydrous)

Deionized water

Ethyl acetate
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 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Standard laboratory glassware and magnetic stirrer
Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-amino-
1-indanone in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

Addition of Reducing Agent: Cool the solution in an ice bath to 0°C. Slowly add sodium
borohydride in small portions. The molar ratio of NaBHa to the ketone should be
approximately 1.5:1 to ensure complete reduction.

Reaction Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then let it warm to room
temperature and stir for an additional 2-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Quenching: Carefully quench the reaction by the slow addition of deionized water to
decompose the excess sodium borohydride.

Extraction: Remove the methanol under reduced pressure. Extract the agueous residue with
ethyl acetate (3x).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic
phase over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure to
yield the crude product. Further purification can be achieved by column chromatography on
silica gel.

Chemical Properties and Reactivity

The chemical behavior of 5-Amino-1-hydroxyindane is dictated by its three key structural
features: the aromatic ring, the amino group, and the secondary alcohol.
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e Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution reactions.
The amino group is an activating, ortho-, para-directing group, while the alkyl portion of the
indane is weakly activating.

e Amino Group: The primary amine is nucleophilic and basic. It can be acylated, alkylated, and
can form salts with acids.

e Secondary Alcohol: The hydroxyl group can be oxidized to the corresponding ketone (5-
amino-1-indanone), esterified, or converted into a leaving group for nucleophilic substitution
reactions. The benzylic position of the alcohol makes it more reactive.

Potential Research Applications

The unique structure of 5-Amino-1-hydroxyindane makes it a valuable building block in
several areas of chemical research.

e Medicinal Chemistry: The indane scaffold is present in numerous pharmacologically active
compounds.[1] Derivatives of aminoindanols have been investigated for a range of biological
activities. The amino and hydroxyl groups provide handles for creating libraries of
compounds for drug discovery screening.

o Asymmetric Synthesis: Chiral aminoindanols are widely used as ligands in asymmetric
catalysis and as chiral auxiliaries.[2][3] Depending on the stereochemistry, 5-Amino-1-
hydroxyindane could be resolved into its enantiomers and utilized in stereoselective
transformations.

o Materials Science: The aromatic and functionalized nature of this molecule could allow for its
incorporation into polymers or other materials where its specific electronic and hydrogen-
bonding properties could be exploited.
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Figure 2: Potential application areas for 5-Amino-1-hydroxyindane.

Safety and Handling

While specific toxicity data for 5-Amino-1-hydroxyindane is not available, a safety
assessment can be made based on its functional groups and related compounds.

o General Hazards: Aromatic amines can be toxic and may be skin and respiratory irritants.

e Personal Protective Equipment (PPE): It is recommended to handle this compound in a well-
ventilated fume hood. Wear standard PPE, including safety glasses, a lab coat, and
chemical-resistant gloves.

e Storage: Store in a cool, dry place away from oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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